![molecular formula C24H21ClN4OS3 B2468235 N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride CAS No. 1189663-07-7](/img/structure/B2468235.png)
N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride
Overview
Description
Benzo[d]thiazol-2-yl is a common moiety in medicinal chemistry and is present in many commercially important organic fluorescent materials . Tetrahydrothieno[2,3-c]pyridin-2-yl is a heterocyclic compound, but there’s limited information available on this specific group.
Molecular Structure Analysis
The molecular structure of compounds containing benzo[d]thiazol-2-yl can be analyzed based on IR, 1H, 13C NMR and mass spectral data .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various analytical techniques, including spectroscopic methods like IR, NMR, and mass spectrometry .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride, also known as N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-1,3-benzothiazole-2-carboxamide hydrochloride. This compound has several notable applications in scientific research:
Anticancer Research
The compound’s structure, which includes benzothiazole and thienopyridine moieties, is known for its potential anticancer properties. Benzothiazole derivatives have been studied for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines . This makes the compound a promising candidate for developing new anticancer drugs.
Antimicrobial Activity
Benzothiazole derivatives are also known for their antimicrobial properties. They have been shown to exhibit significant activity against a range of bacterial and fungal pathogens . This compound could be explored further for its potential to develop new antimicrobial agents, especially in the face of rising antibiotic resistance.
Anti-inflammatory Applications
The anti-inflammatory properties of benzothiazole derivatives have been well-documented. These compounds can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models . This makes the compound a potential candidate for developing new anti-inflammatory drugs.
Neuroprotective Effects
Research has indicated that benzothiazole derivatives may have neuroprotective effects. They can protect neurons from oxidative stress and other forms of damage, which is crucial in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s . This compound could be investigated for its potential neuroprotective benefits.
Antioxidant Properties
Benzothiazole derivatives have been found to possess strong antioxidant properties. They can scavenge free radicals and protect cells from oxidative damage . This property is valuable in the development of treatments for diseases where oxidative stress plays a key role, such as cardiovascular diseases and certain cancers.
Antifungal Activity
In addition to antibacterial properties, benzothiazole derivatives have shown significant antifungal activity. They can inhibit the growth of various fungal species, making them useful in the development of antifungal agents.
These applications highlight the versatility and potential of N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride in various fields of scientific research. Each of these areas offers exciting opportunities for further investigation and development.
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-1,3-benzothiazole-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4OS3.ClH/c1-2-28-12-11-14-19(13-28)32-23(20(14)22-25-15-7-3-5-9-17(15)30-22)27-21(29)24-26-16-8-4-6-10-18(16)31-24;/h3-10H,2,11-13H2,1H3,(H,27,29);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJMFXALWBIDMOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=NC6=CC=CC=C6S5.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClN4OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Prop-2-enyl 2-[3-(4-chlorophenyl)-4-oxochromen-7-yl]oxyacetate](/img/structure/B2468157.png)
![Dimethyl tricyclo[8.2.0.04,7]dodeca-5,11-diene-5,11-dicarboxylate](/img/structure/B2468161.png)
![N-(6-methoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride](/img/structure/B2468163.png)
![N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-5,6-dihydro-1,4-dioxine-2-carboxamide](/img/structure/B2468167.png)
![Ethyl 2-[(5-methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B2468169.png)
![1-[2-(4-Chlorophenyl)ethyl]-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one](/img/structure/B2468170.png)
![2-(2,4-difluorophenoxy)-N-(3-(6,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)acetamide](/img/structure/B2468171.png)
![1-(2,2-Dimethyl-1,8-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one](/img/structure/B2468172.png)
![N-(4-(difluoromethoxy)phenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide](/img/structure/B2468173.png)